Cas no 1354704-90-7 (1-Methyl-4-(p-tolyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)

• Product Name: 1-Methyl-4-(p-tolyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• CAS No: 1354704-90-7
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 5059216
• Update Time: 2023-08-25

1-Methyl-4-(p-tolyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(p-tolyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid

• Inchi： 1S/C15H13N3O2/c1-9-3-5-10(6-4-9)11-7-8-16-14-12(11)13(15(19)20)17-18(14)2/h3-8H,1-2H3,(H,19,20)
• InChI Key： BBYFLSINNTWMIQ-UHFFFAOYSA-N
• SMILES： OC(C1C2C(=NC=CC=2C2C=CC(C)=CC=2)N(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 2.7
• Topological Polar Surface Area: 68